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Compound of Interest

Compound Name: 6-(tert-Butyl)nicotinic acid

Cat. No.: B152623

Disclaimer: A specific Safety Data Sheet (SDS) for 6-(tert-Butyl)nicotinic acid (CAS No.
832715-99-8) is not publicly available. The following disposal procedures are based on general
principles for laboratory chemical waste and information for structurally related compounds.
This guidance is provisional and must be supplemented by a formal waste determination and
consultation with your institution's Environmental Health and Safety (EHS) department.

Essential Safety and Disposal Information

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensure laboratory safety and environmental compliance. While
specific regulatory requirements may vary, the following operational plan provides a step-by-
step guide for the handling and disposal of 6-(tert-Butyl)nicotinic acid.

Immediate Operational Plan:

o Waste Collection:

o Collect waste 6-(tert-Butyl)nicotinic acid and any contaminated materials (e.g., gloves,
weighing paper, pipette tips) in a designated, properly labeled, and sealed waste
container.

o The container should be made of a material compatible with organic acids.

o Never mix this waste with other waste streams unless explicitly instructed to do so by your
EHS department.
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e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "6-(tert-
Butyl)nicotinic acid,” the CAS number "832715-99-8," and the approximate quantity.

o Indicate any known hazards. While specific data is unavailable, it is prudent to handle it as
an irritant at a minimum, based on similar compounds.

e Storage:
o Store the sealed waste container in a designated satellite accumulation area.

o This area should be well-ventilated, away from incompatible materials, and have
secondary containment.

e Disposal Request:

o Once the container is full or ready for disposal, submit a hazardous waste pickup request
to your institution's EHS department.

o Provide them with all the information from the waste label.

Quantitative Data Summary

Due to the lack of a specific SDS, quantitative data regarding the toxicology and environmental
hazards of 6-(tert-Butyl)nicotinic acid is limited. The table below summarizes the available
information.
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Property Value Source

CAS Number 832715-99-8 BLD Pharm, 2a biotech[1][2]
Molecular Formula C10H13NO2 BLD Pharm[2]

Molecular Weight 179.22 g/mol BLD Pharm[2]

Acute Toxicity Data not available N/A

Environmental Hazards Data not available N/A

Disposal Codes To be determined by EHS N/A

Disposal Workflow

The following diagram illustrates a general decision-making workflow for the disposal of
laboratory chemical waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.2abiotech.net/show_product.html?pro_id=146588
https://www.bldpharm.com/products/832715-99-8.html
https://www.bldpharm.com/products/832715-99-8.html
https://www.bldpharm.com/products/832715-99-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

General Chemical Waste Disposal Workflow
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Caption: A flowchart for the proper disposal of chemical waste.
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Detailed Experimental Protocols

As no experimental protocols for the neutralization or treatment of 6-(tert-Butyl)nicotinic acid
prior to disposal are available, none can be provided. It is strongly recommended that this
compound be disposed of via a licensed hazardous waste disposal company contracted by
your institution. Do not attempt to treat the chemical waste yourself without explicit, written
instructions and protocols from your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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